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Compound of Interest

Compound Name: Acth (11-24)

Cat. No.: B550168

ACTH (11-24) Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the proper storage, handling, and
troubleshooting for ACTH (11-24). Adherence to these guidelines is crucial for maintaining the
peptide's integrity and ensuring reliable experimental outcomes.

Storage Conditions and Shelf Life

Proper storage of ACTH (11-24) is critical for preserving its biological activity. The following
tables summarize the recommended storage conditions and shelf life for both lyophilized
powder and reconstituted solutions.

Table 1: Storage of Lyophilized ACTH (11-24) Powder

] Additional
Storage Temperature Shelf Life .
Recommendations
Sealed, away from moisture
-80°C 2 years[1] ] )
and light, under nitrogen.[1]
Sealed, away from moisture
-20°C 1to 3 years[1][2] ] )
and light, under nitrogen.[1]
For short-term storage or
Room Temperature Stable for 3 weeks during shipping. Should be

desiccated.
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Table 2: Storage of Reconstituted ACTH (11-24) Solution

] Recommended Solvents &
Storage Temperature Shelf Life . .
Considerations

Use within 6 months. For long-

term storage, adding a carrier
-80°C Up to 6 months protein (0.1% HSA or BSA) is

recommended. Avoid freeze-

thaw cycles.

Use within 1 month. Avoid

-20°C 1 to 4 months
freeze-thaw cycles.
4°C (Refrigerated) 2 to 7 days For short-term storage.
For immediate use after
20-25°C (Room Temp) 4 hours

reconstitution.

Troubleshooting Guide & FAQs

This section addresses common questions and problems that may arise during the handling
and use of ACTH (11-24).

Frequently Asked Questions (FAQS)

Q1: What is the best solvent for reconstituting ACTH (11-24)? Al: Sterile water (H20) is a
commonly recommended solvent. For a 10 mM solution, sonication may be necessary to aid
dissolution. If using water as the stock solution, it is recommended to dilute it to the working
solution and then filter-sterilize it with a 0.22 um filter before use.

Q2: My lyophilized ACTH (11-24) appears as a small film or is barely visible in the vial. Is this
normal? A2: Yes, this is normal. Lyophilized peptides can be volatile and may appear as a thin
film or be difficult to see. The apparent volume can vary between vials containing the same
amount of peptide.

Q3: How should I handle the peptide to ensure safety and prevent contamination? A3: Always
handle peptides in a clean, well-ventilated area using personal protective equipment such as
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gloves, a mask, and safety glasses. Lyophilized powders can be volatile, so handle them with
care to avoid inhalation.

Q4: Can | repeatedly freeze and thaw my reconstituted ACTH (11-24) solution? A4: It is
strongly recommended to avoid repeated freeze-thaw cycles as this can degrade the peptide.
For long-term storage, it is best to aliquot the reconstituted solution into single-use volumes
and store them at -20°C or -80°C.

Troubleshooting Common Issues
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Were storage conditions
for lyophilized peptide correct?

Was the reconstitution
protocol followed correctly?

Were reconstituted aliquots
stored properly and within
the recommended shelf life?

Were proper handling
procedures followed
(e.g., avoiding freeze-thaw)?

Click to download full resolution via product page
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Experimental Protocols

While specific experimental protocols will vary based on the research application, the following
provides a general methodology for the reconstitution of ACTH (11-24).

Protocol: Reconstitution of Lyophilized ACTH (11-24)

o Equilibration: Before opening, allow the vial of lyophilized ACTH (11-24) to equilibrate to
room temperature for at least 20-30 minutes. This prevents condensation from forming inside
the vial, which can affect the stability of the peptide.

o Solvent Preparation: Prepare the recommended sterile solvent (e.g., sterile water). Ensure
the solvent is at room temperature.

o Reconstitution: Carefully open the vial and add the appropriate volume of the prepared
solvent to achieve the desired concentration. For example, to create a 10 mM solution,
sonication may be beneficial to ensure complete dissolution.

e Mixing: Gently swirl or vortex the vial to ensure the peptide is completely dissolved. Avoid
vigorous shaking, which can cause aggregation.

» Aliquoting and Storage: If the entire volume will not be used in a single experiment, it is
highly recommended to aliquot the reconstituted solution into single-use, low-protein-binding
microcentrifuge tubes. Store these aliquots at -20°C or -80°C for long-term storage to avoid
repeated freeze-thaw cycles. For immediate use, the solution can be stored at 4°C for a
short period.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ACTH (11-24) storage conditions and shelf life].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b550168#acth-11-24-storage-conditions-and-shelf-life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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